Cas no 848650-01-1 (hex-5-en-1-amine hydrochloride)

• Product Name: hex-5-en-1-amine hydrochloride
• CAS No: 848650-01-1
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• CID: 1011889
• PubChem ID: 77230248
• Update Time: 2025-05-22

hex-5-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• hex-5-en-1-amine hydrochloride
• 5-Hexen-1-amine hydrochloride
• hex-5-en-1-amine;hydrochloride
• NQOKLGVQQDMWNN-UHFFFAOYSA-N
• SCHEMBL756005
• FT-0708351
• 848650-01-1
• hex-5-enylamine hydrochloride
• DA-02397
• G69369

• MDL： MFCD15526726
• Inchi： 1S/C6H13N.ClH/c1-2-3-4-5-6-7;/h2H,1,3-7H2;1H
• InChI Key： NQOKLGVQQDMWNN-UHFFFAOYSA-N
• SMILES： Cl.NCCCCC=C

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 41.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on hex-5-en-1-amine hydrochloride

Hex-5-en-1-amine Hydrochloride: A Comprehensive Overview

Hex-5-en-1-amine hydrochloride, also known by its CAS number 848650-01-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is a primary amine with a double bond located at the 5th position of the hexene chain, making it structurally distinct from other amines. The hydrochloride form of this compound is commonly used in various chemical and pharmaceutical applications.

The synthesis of hex-5-en-1-amine hydrochloride involves a series of carefully controlled reactions, often starting from alkenes or alcohols. Recent advancements in catalytic processes have made the production of this compound more efficient, reducing costs and improving yields. Researchers have also explored the use of biocatalysts, such as enzymes, to facilitate the synthesis of this compound under milder conditions, which aligns with the growing trend toward sustainable chemistry.

In terms of physical properties, hex-5-en-1-amine hydrochloride is typically a white crystalline solid with a melting point around 200°C. Its solubility in water is moderate, making it suitable for use in aqueous solutions. The compound exhibits strong basicity due to the presence of the amine group, which can react with acids to form salts. This property is exploited in various chemical reactions, including nucleophilic substitutions and additions.

The applications of hex-5-en-1-amine hydrochloride span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of various drugs, particularly those targeting the central nervous system. Recent studies have highlighted its potential as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. Additionally, this compound is used in agrochemicals to develop more effective pesticides and herbicides.

In materials science, hex-5-en-1-amine hydrochloride has been investigated for its role in polymer synthesis. Its ability to act as a cross-linking agent has led to the development of novel materials with improved mechanical properties. Researchers have also explored its use in creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH changes.

The environmental impact of hex-5-en-1-amine hydrochloride has been a topic of recent research. Studies have shown that this compound biodegrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects on ecosystems and develop strategies for safe disposal.

In conclusion, hex-5-en-1-amime hydrochloride, with its unique structure and versatile properties, continues to play a crucial role in various scientific and industrial applications. As research progresses, new insights into its potential uses are expected to emerge, solidifying its position as an important compound in modern chemistry.